Cas no 50-40-8 (Benzoic acid, 2,3,4,6-tetrachloro-)
50-40-8 structure
Product Name:Benzoic acid, 2,3,4,6-tetrachloro-
CAS No:50-40-8
MF:C7H2Cl4O2
MW:259.901578426361
CID:4009388
PubChem ID:13865743
Update Time:2025-04-22
Benzoic acid, 2,3,4,6-tetrachloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,3,4,6-tetrachloro-
- 2,3,4,6-Tetrachlorobenzoic acid
- 50-40-8
- SCHEMBL11504756
- WXMDSEXWSOFZAR-UHFFFAOYSA-N
- DTXSID801304893
-
- Inchi: 1S/C7H2Cl4O2/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1H,(H,12,13)
- InChI Key: WXMDSEXWSOFZAR-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1C(=O)O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 259.877940g/mol
- Monoisotopic Mass: 257.880890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
Benzoic acid, 2,3,4,6-tetrachloro- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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